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Compound of Interest

tert-Butyl piperidin-4-ylcarbamate
Compound Name:
hydrochloride

Cat. No.: B070720

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the basic properties, synthesis, and
applications of tert-butyl piperidin-4-ylcarbamate hydrochloride, a key building block in
modern medicinal chemistry.

Core Properties

tert-Butyl piperidin-4-ylcarbamate hydrochloride is the hydrochloride salt of tert-butyl
piperidin-4-ylcarbamate. The introduction of the hydrochloride group generally enhances the
compound's stability and water solubility compared to its free base form.

Physicochemical Data

Quantitative data for tert-butyl piperidin-4-ylcarbamate hydrochloride and its corresponding
free base are summarized in the table below for easy comparison.
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tert-Butyl piperidin-4-

tert-Butyl piperidin-4-

Property .
ylcarbamate hydrochloride ylcarbamate (Free Base)

CAS Number 179110-74-8 73874-95-0[1][2]

Molecular Formula C10H21CIN202 C10H20N202[1][2]

Molecular Weight 236.74 g/mol 200.28 g/mol [1]

Melting Point Data not available 55.0 - 59.0 °C[1]

Boiling Point Data not available 165 °C / 23 mmHg (lit.)[1]
Soluble in Methanol.

Solubility Data not available Calculated Water Solubility:
6.64 mg/mL[3]

pKa Data not available Data not available

Synthesis and Experimental Protocols

The synthesis of tert-butyl piperidin-4-ylcarbamate hydrochloride typically involves the

protection of the 4-amino group of a piperidine derivative with a tert-butoxycarbonyl (Boc)

group, followed by the formation of the hydrochloride salt.

Experimental Protocol: Synthesis of tert-Butyl piperidin-
4-ylcarbamate (Free Base)

This protocol is a representative procedure based on the widely used method of Boc protection

of 4-aminopiperidine.

Materials:

4-Aminopiperidine dihydrochloride
Di-tert-butyl dicarbonate (Boc20)

Triethylamine (EtsN) or Sodium hydroxide (NaOH)

Dichloromethane (DCM) or a biphasic system of water and tert-butanol
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e Magnesium sulfate (MgSOa4) or Sodium sulfate (NazSOa)

o Saturated agueous sodium bicarbonate (NaHCO3s) solution
e Brine

Procedure:

» Dissolution and Basification: Dissolve 4-aminopiperidine dihydrochloride in water or a
suitable solvent. Add a base such as triethylamine or sodium hydroxide to neutralize the
hydrochloride and free the primary amine.

e Boc Protection: To the solution from step 1, add a solution of di-tert-butyl dicarbonate
(Bocz20) in a suitable solvent like dichloromethane or tert-butanol. The reaction is typically
carried out at room temperature with stirring.

» Reaction Monitoring: Monitor the progress of the reaction by thin-layer chromatography
(TLC) or liquid chromatography-mass spectrometry (LC-MS) until the starting material is
consumed.

o Work-up: Once the reaction is complete, perform an aqueous work-up. If a biphasic system
was used, separate the organic layer. If an aqueous medium was used, extract the product
into an organic solvent like dichloromethane.

» Washing: Wash the organic layer sequentially with water, saturated aqueous sodium
bicarbonate solution, and brine to remove any remaining impurities.

» Drying and Concentration: Dry the organic layer over an anhydrous drying agent (e.g.,
MgSOa or Na2S0a.), filter, and concentrate the solvent under reduced pressure to obtain the
crude product.

« Purification: Purify the crude product by flash column chromatography on silica gel to yield
pure tert-butyl piperidin-4-ylcarbamate as a white to off-white solid.

Experimental Protocol: Formation of the Hydrochloride
Salt
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Materials:

« tert-Butyl piperidin-4-ylcarbamate (free base)

e Hydrochloric acid (HCI) solution in a suitable solvent (e.g., diethyl ether or dioxane)
o Anhydrous diethyl ether or other suitable non-polar solvent

Procedure:

» Dissolution: Dissolve the purified tert-butyl piperidin-4-ylcarbamate in a minimal amount of a
suitable solvent in which the free base is soluble but the hydrochloride salt is not (e.g.,
anhydrous diethyl ether).

 Acidification: Slowly add a solution of hydrochloric acid in a compatible solvent dropwise to
the stirred solution of the free base at 0 °C.

» Precipitation: The hydrochloride salt will precipitate out of the solution as a solid.

« |solation: Collect the precipitate by filtration, wash it with a small amount of the cold non-
polar solvent, and dry it under vacuum to yield tert-butyl piperidin-4-ylcarbamate
hydrochloride.

Applications in Drug Discovery and Development

tert-Butyl piperidin-4-ylcarbamate hydrochloride is a versatile building block in the
synthesis of a wide range of biologically active molecules. The Boc-protected amine allows for
selective functionalization of the piperidine nitrogen, making it a valuable intermediate in the
construction of complex molecular architectures.

Role as a Key Intermediate in the Synthesis of CCR5
Antagonists

One of the notable applications of this compound is in the synthesis of C-C chemokine receptor
type 5 (CCR5) antagonists.[4] CCR5 is a crucial co-receptor for the entry of the most common
strains of HIV into host cells. Small molecule antagonists of CCR5, such as Maraviroc, can
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block this interaction and are used as antiviral agents. The piperidine moiety of tert-butyl
piperidin-4-ylcarbamate serves as a central scaffold in many of these antagonists.

The following diagram illustrates the logical workflow of utilizing tert-butyl piperidin-4-
ylcarbamate in the synthesis of a CCR5 antagonist.

Starting Material Synthetic Pathway Final Product

tert-Butyl

piperidin-4-ylcarbamate

N-Alkylation or N-Arylation
Hydrochloride ine nitroger

of the piperid gen

Click to download full resolution via product page

Caption: Synthetic workflow from the starting material to a CCR5 antagonist.

Safety and Handling

tert-Butyl piperidin-4-ylcarbamate hydrochloride and its free base are research chemicals
and should be handled with appropriate safety precautions. It is recommended to work in a
well-ventilated fume hood and wear personal protective equipment, including gloves, safety
glasses, and a lab coat. For detailed safety information, refer to the Safety Data Sheet (SDS)
provided by the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. 001chemical.com [001chemical.com]

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b070720?utm_src=pdf-body-img
https://www.benchchem.com/product/b070720?utm_src=pdf-body
https://www.benchchem.com/product/b070720?utm_src=pdf-custom-synthesis
https://www.001chemical.com/chem/73874-95-0
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b070720?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing
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[https://www.benchchem.com/product/b070720#tert-butyl-piperidin-4-ylcarbamate-
hydrochloride-basic-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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